

Nuromax (Doxacurium Chloride): A Comprehensive Technical Guide for Research Professionals

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Nuromax

Cat. No.: B1239901

[Get Quote](#)

An In-depth Overview of the Core Pharmacology, Clinical Data, and Experimental Methodologies

Introduction

Nuromax, the brand name for doxacurium chloride, is a long-acting, non-depolarizing neuromuscular blocking agent.^[1] It is utilized in clinical settings, primarily in anesthesia and critical care, to induce skeletal muscle relaxation or paralysis during surgical procedures or to facilitate mechanical ventilation.^[2] As a competitive antagonist of acetylcholine at the neuromuscular junction, doxacurium chloride provides predictable and dose-dependent neuromuscular blockade.^[2] This technical guide offers a comprehensive overview of **Nuromax** for researchers, scientists, and drug development professionals, detailing its core pharmacology, summarizing key quantitative data, and outlining relevant experimental protocols.

Core Pharmacology

Mechanism of Action

Doxacurium chloride functions by competitively binding to nicotinic acetylcholine receptors on the motor end-plate of skeletal muscles.[2][3] This competitive antagonism prevents acetylcholine, the endogenous neurotransmitter, from binding to these receptors and initiating muscle contraction. The result is a flaccid paralysis of the muscle.[4] This non-depolarizing blockade can be reversed by the administration of acetylcholinesterase inhibitors, such as neostigmine, which increase the concentration of acetylcholine in the neuromuscular junction, allowing it to outcompete doxacurium for receptor binding.[3]

Pharmacodynamics

The neuromuscular blockade produced by doxacurium chloride is dose-dependent.[2] It is characterized by a relatively rapid onset of action and a long duration.[2] Doxacurium is approximately 2.5 to 3 times more potent than pancuronium and 10 to 12 times more potent than metocurine.[3] A key feature of doxacurium is its cardiovascular stability; it does not typically cause significant changes in heart rate or blood pressure and has a low propensity for histamine release, which can lead to adverse effects like hypotension, flushing, and bronchospasm.[2][4]

Pharmacokinetics

Doxacurium chloride is administered intravenously, ensuring 100% bioavailability.[1] It is not metabolized and is primarily eliminated unchanged through renal and biliary excretion.[3] The plasma protein binding of doxacurium chloride is approximately 30%.[5] The pharmacokinetics of doxacurium can be influenced by patient factors such as age and the presence of renal or hepatic impairment, which may prolong its duration of action.[4][6]

Quantitative Data Summary

The following tables summarize key quantitative data for doxacurium chloride from various clinical studies.

Parameter	Value	Anesthetic Conditions	Patient Population	Reference
ED95	0.025 mg/kg (range: 0.020-0.033)	Balanced Anesthesia	Adults	[5]
30 µg/kg	Nitrous oxide-oxygen-fentanyl-thiopental	ASA physical status I and II patients	[7]	
24 µg/kg	70% nitrous oxide and fentanyl	General Anesthesia	[8]	
14 µg/kg	50% nitrous oxide and 1.26% enflurane	General Anesthesia	[8]	
16 µg/kg	50% nitrous oxide and 0.84% isoflurane	General Anesthesia	[8]	
19 µg/kg	50% nitrous oxide and 0.57% halothane	General Anesthesia	[8]	
~0.03 mg/kg	Halothane Anesthesia	Children (2-12 years)	[4]	
Onset of Action	2-3 minutes	General	General	[2]
4-5 minutes (for intubation)	Balanced Anesthesia	Adults (at 0.05 mg/kg)	[5]	
Time to Maximum Block	7.7 minutes	Balanced Anesthesia	Young Adults (at 0.025 mg/kg)	[5]
11.2 minutes	Balanced Anesthesia	Elderly Patients (at 0.025 mg/kg)	[5]	
Clinical Duration of Action (Time	~55 minutes (range: 9-145)	Balanced Anesthesia	Adults (at 0.025 mg/kg)	[5]

to 25%

Recovery)

~100 minutes (range: 39-232)	Balanced Anesthesia	Adults (at 0.05 mg/kg)	[9]	
~160 minutes (range: 110-338)	Balanced Anesthesia	Adults (at 0.08 mg/kg)	[5]	
~30 minutes	Halothane Anesthesia	Children (2-12 years, at 0.03 mg/kg)	[4]	
~45 minutes	Halothane Anesthesia	Children (2-12 years, at 0.05 mg/kg)	[4]	
Half-life	40-60 minutes	General	Healthy Adults	[2]
Recovery	Spontaneous recovery to 25% of baseline T1 response: 85 +/- 33 min	Isoflurane/N2O/f entanyl	Adults	[10]
Recovery time after discontinuation (ICU): 138 +/- 46 min	-	Critically ill patients	[11]	

Experimental Protocols

Determination of ED95 (Effective Dose 95%)

The ED95, the dose required to produce 95% suppression of the first twitch (T1) of the train-of-four (TOF) stimulation, is a crucial measure of neuromuscular blocking agent potency.

Methodology:

- **Patient Selection:** A cohort of consenting adult patients (ASA physical status I or II) scheduled for elective surgery under general anesthesia is recruited.
- **Anesthesia Induction and Maintenance:** Anesthesia is induced and maintained with a standardized regimen, for example, nitrous oxide-oxygen-fentanyl-thiopental.[\[7\]](#)
- **Neuromuscular Monitoring:** The ulnar nerve is stimulated at the wrist using a peripheral nerve stimulator. The evoked mechanical response (twitch) of the adductor pollicis muscle is measured and recorded using a force-displacement transducer.[\[7\]](#)
- **Baseline Measurement:** A stable baseline twitch height is established before the administration of doxacurium.
- **Dose Administration:** Doxacurium is administered intravenously in incremental (cumulative) doses.[\[8\]](#)
- **Data Recording:** The degree of twitch suppression is recorded after each dose has reached its peak effect.
- **Dose-Response Curve:** A log-probit dose-response curve is constructed for each patient by plotting the percentage of twitch suppression against the logarithm of the cumulative dose.[\[12\]](#)
- **ED95 Calculation:** The ED95 is calculated from the individual dose-response curves.[\[7\]](#)

Neuromuscular Blockade Monitoring using Train-of-Four (TOF) Stimulation

TOF stimulation is the standard method for monitoring the depth of neuromuscular blockade.


Methodology:

- **Electrode Placement:** Surface electrodes are placed over the path of a peripheral nerve, typically the ulnar nerve at the wrist or the facial nerve.[\[2\]](#)
- **Stimulation:** A peripheral nerve stimulator delivers four supramaximal electrical stimuli in a two-second period (2 Hz).[\[3\]](#)

- Response Assessment: The number of evoked muscle twitches is observed or measured. The ratio of the amplitude of the fourth twitch to the first twitch (T4/T1 ratio) can also be quantified.[3]
- Interpretation of TOF Count:
 - 4 twitches: 0-75% of receptors blocked.
 - 3 twitches: Approximately 75% of receptors blocked.
 - 2 twitches: Approximately 80% of receptors blocked.
 - 1 twitch: Approximately 90-95% of receptors blocked.
 - 0 twitches: 100% of receptors blocked.[3]
- Clinical Application: The TOF count guides the administration of maintenance doses of the neuromuscular blocking agent and assesses the adequacy of recovery from blockade.

Visualizations


Signaling Pathway at the Neuromuscular Junction



[Click to download full resolution via product page](#)

Caption: Competitive antagonism of acetylcholine by doxacurium at the neuromuscular junction.

Experimental Workflow for a Doxacurium Clinical Trial



[Click to download full resolution via product page](#)

Caption: A typical workflow for a clinical trial evaluating a neuromuscular blocking agent.

Conclusion

Nuromax (doxacurium chloride) is a well-characterized, long-acting, non-depolarizing neuromuscular blocking agent with a favorable safety profile, particularly concerning its cardiovascular stability. Its pharmacology is well-understood, and a substantial body of clinical data exists to guide its use in research and clinical practice. This technical guide provides a foundational overview for professionals in drug development and related scientific fields, offering a consolidated resource of quantitative data, experimental methodologies, and visual representations of its core principles of action and evaluation. Further research may continue to explore its application in specific patient populations and in comparison with newer neuromuscular blocking agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Neuromuscular Monitoring | Anesthesia Key \[aneskey.com\]](#)
- [2. aacn.org \[aacn.org\]](#)
- [3. Train of Four \(TOF\) Monitoring: Are We Doing It The Right Way? - Axis Neuromonitoring \[axisneuromonitoring.com\]](#)
- [4. accessdata.fda.gov \[accessdata.fda.gov\]](#)
- [5. ppno.ca \[ppno.ca\]](#)
- [6. Doxacurium. A review of its pharmacology and clinical potential in anaesthesia - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. pdf.hres.ca \[pdf.hres.ca\]](#)
- [8. Dose-response relationships of doxacurium chloride in humans during anesthesia with nitrous oxide and fentanyl, enflurane, isoflurane, or halothane - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- 9. Reversal of doxacurium and pancuronium neuromuscular blockade with neostigmine in children - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Train-of-four recovery after pharmacologic antagonism of pancuronium-, pipecuronium-, and doxacurium-induced neuromuscular block in anaesthetized humans - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Double-blind, randomized, multicenter study of doxacurium vs. pancuronium in intensive care unit patients who require neuromuscular-blocking agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Neuromuscular effects of doxacurium chloride in isoflurane-anesthetized dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Nuromax (Doxacurium Chloride): A Comprehensive Technical Guide for Research Professionals]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1239901/docs#nuromax-doxacurium-chloride-a-comprehensive-technical-guide-for-research-professionals>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check